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Compound of Interest

Compound Name: Sortin2

Cat. No.: B1681960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sortin2 is a synthetic small molecule that acts as an inhibitor of vacuolar protein sorting (vps),

making it a valuable tool for studying endomembrane trafficking in yeast and plants.[1] It

functions by disrupting the normal delivery of proteins to the vacuole, leading to their secretion.

[1][2] In Saccharomyces cerevisiae, Sortin2 has been shown to enhance the endocytic

transport pathway, likely at the intersection with the secretory pathway.[1][3] These application

notes provide a detailed protocol for the preparation, storage, and application of a Sortin2
stock solution using Dimethyl Sulfoxide (DMSO) as the solvent.

Properties of Sortin2
Sortin2 is a bioactive chemical compound with the following properties:
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Property Value

Molecular Formula C₁₆H₁₂ClNO₅S₃

Molecular Weight 429.9 g/mol

Appearance Typically a powder

Primary Target Pathway Vacuolar Protein Sorting / Endocytic Trafficking

Mechanism of Action
Inhibits conventional vacuolar sorting, inducing

the secretion of vacuolar-destined proteins.[1][2]

Protocol: Preparing a 10 mM Sortin2 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Sortin2 in DMSO. This

concentration is suitable for subsequent dilution into culture media for various cellular assays

while maintaining a low final DMSO concentration (typically ≤0.5%).[4]

Materials and Equipment
Sortin2 powder

Anhydrous or cell culture-grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (amber or covered in foil)

Vortex mixer

Calibrated micropipettes and sterile tips

Calculation
To prepare a 10 mM stock solution, the required mass of Sortin2 is calculated using its

molecular weight (429.9 g/mol ).
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Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L * 0.001 L * 429.9 g/mol

Mass (mg) = 4.299 mg

Step-by-Step Procedure
Equilibrate Reagents: Allow the vial of Sortin2 powder and the DMSO to reach room

temperature before opening to prevent moisture condensation.

Weigh Sortin2: Carefully weigh out the calculated amount of Sortin2 powder (e.g., 4.3 mg

for a 1 mL stock) and place it into a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of DMSO (e.g., 1 mL) to the tube containing the

Sortin2 powder.

Dissolve: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

(amber or foil-wrapped) microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw

cycles which can degrade the compound.

Label and Store: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent. Store immediately as recommended in the section below.

Storage and Stability
Proper storage is critical to maintain the bioactivity of the Sortin2 stock solution.
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Storage Condition Duration Notes

Short-Term up to 1 month
Store at -20°C, protected from

light.

Long-Term up to 6 months
Store at -80°C, protected from

light.[4]

Important: Always avoid repeated freeze-thaw cycles.[4] When using an aliquot, thaw it

completely, vortex gently, and use what is needed before discarding the remainder or

committing it to a single additional freeze cycle if absolutely necessary.

Application Protocol: Carboxypeptidase Y (CPY)
Secretion Assay in S. cerevisiae
This protocol provides an example of how to use the Sortin2 stock solution to study its effects

on vacuolar protein sorting in yeast. Wild-type yeast cells efficiently sort the hydrolase CPY to

the vacuole; in the presence of Sortin2, CPY is secreted into the growth medium.[1][5]

Experimental Workflow
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Stock Solution Preparation
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Caption: Experimental workflow from stock preparation to analysis.
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Materials
10 mM Sortin2 stock solution in DMSO

S. cerevisiae wild-type strain

YPD (Yeast extract Peptone Dextrose) medium

DMSO (for vehicle control)

Nitrocellulose membrane

Monoclonal antibody specific for CPY

Appropriate secondary antibody and detection reagents

Dot blot apparatus

Procedure
Cell Culture: Grow the yeast strain overnight in YPD medium to the mid-logarithmic phase.

Treatment: Dilute the cell culture to a consistent starting OD₆₀₀. Prepare treatment conditions

in fresh YPD medium.

Test Condition: Add the 10 mM Sortin2 stock solution to achieve the desired final

concentration (e.g., 10-20 µM).[1] For a 20 µM final concentration in 1 mL of media, add 2

µL of the 10 mM stock.

Vehicle Control: Add an equivalent volume of pure DMSO to a separate culture (e.g., 2 µL

of DMSO in 1 mL of media, for a 0.2% final DMSO concentration).[2]

Incubation: Incubate the cultures for a defined period (e.g., 4-6 hours) at 30°C with shaking.

Sample Collection: Pellet the cells by centrifugation. Carefully collect the supernatant

(growth medium), which will contain any secreted CPY.

Dot Blot Analysis:
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Spot equal volumes of the collected supernatant onto a nitrocellulose membrane.

Allow the spots to dry completely.

Block the membrane to prevent non-specific antibody binding.

Probe the membrane with a primary antibody against CPY.[5]

Wash and then incubate with a suitable secondary antibody.

Use a chemiluminescent or colorimetric substrate to detect the presence of CPY.

Analysis: Compare the signal intensity between the Sortin2-treated sample and the vehicle

control. A stronger signal in the Sortin2 lane indicates the secretion of CPY, confirming the

inhibitory effect of Sortin2 on vacuolar protein sorting.

Mechanism of Action
Sortin2 disrupts the trafficking of vacuolar-destined proteins by enhancing the endocytic

pathway. This leads to the mis-sorting and subsequent secretion of proteins that would

normally terminate in the vacuole.
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Caption: Sortin2 inhibits vacuolar sorting and enhances endocytosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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